(+/-)-cis-3-Aminononanoic acid hydrochloride

• IUPAC Name: 3-aminononanoic acid;hydrochloride
• InChI: InChI=1S/C9H19NO2.ClH/c1-2-3-4-5-6-8(10)7-9(11)12;/h8H,2-7,10H2,1H3,(H,11,12);1H
• InChI Key: XYIHQKCRNIGENA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CC(=O)O)N.Cl
• Molecular Formula: C9H20ClNO2
• Molecular Weight: 209.71 g/mol

Description

Amino acids are organic compounds composed of amine (-NH2) and carboxyl (-COOH) functional groups, along with a side chain specific to each amino acid. Hydrochloric acid is a strong, corrosive acid that is widely used in industrial and laboratory applications.

Synthesis Analysis

Amino acids can be synthesized through various methods. One common method is the Strecker synthesis, which involves the reaction of an aldehyde with ammonium chloride in the presence of potassium cyanide. The cyanide ion reacts with the aldehyde to produce an imine, which is then hydrolyzed to give an amino acid.

Molecular Structure Analysis

The molecular structure of an amino acid consists of a central carbon atom, also known as the alpha carbon, bonded to an amino group, a carboxyl group, a hydrogen atom, and a variable side chain. The side chain, also known as the R group, determines the identity and properties of the amino acid.

Chemical Reactions Analysis

Amino acids can undergo a variety of chemical reactions, primarily involving the amino and carboxyl groups. They can form peptide bonds, leading to the creation of peptides and proteins. They can also act as both acids and bases due to the presence of both acidic (carboxyl) and basic (amino) functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of amino acids depend on their specific structure. Generally, they are solid at room temperature, and most are soluble in water and insoluble in nonpolar solvents. They have high melting points and can exist as zwitterions in solution.

Mechanism of Action

The mechanism of action of amino acids largely depends on their role within a larger system, such as a protein within a biological organism. For example, in the human body, amino acids are crucial for protein synthesis and serve as neurotransmitters or precursors to neurotransmitters.

Future Directions

The study of amino acids continues to be a vibrant field with many potential future directions. This includes the development of new synthesis methods, the design of amino acid-based drugs, and the exploration of novel roles for amino acids in human health and disease.